
Application Notes and Protocols for CENPB
Human Pre-designed siRNA Set A

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
CENPB Human Pre-designed

siRNA Set A

Cat. No.: B15581411

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Centromere Protein B (CENPB) is a crucial protein involved in the assembly and function of

centromeres, the specialized chromosomal regions essential for accurate chromosome

segregation during cell division.[1][2] CENPB binds specifically to a 17-bp DNA sequence

known as the CENP-B box, which is present in the alpha-satellite DNA of most human

centromeres.[2] Its role in organizing higher-order chromatin structure at the centromere makes

it a significant target for studies in chromosome stability, cell cycle regulation, and aneuploidy-

related diseases. The CENPB Human Pre-designed siRNA Set A provides a reliable tool for

the targeted knockdown of CENPB expression, enabling researchers to investigate its function

in various cellular processes.

Data Presentation
The CENPB Human Pre-designed siRNA Set A is designed to achieve significant knockdown

of CENPB mRNA levels. While specific knockdown efficiencies can vary between cell lines and

experimental conditions, pre-designed siRNAs are typically validated to meet high standards of
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performance. Below is a table of representative data demonstrating the expected knockdown

efficiency of three individual siRNAs targeting CENPB, as well as a pooled set.

Table 1: Representative Knockdown Efficiency of CENPB Human Pre-designed siRNA Set A

siRNA ID
Target
Sequence
(5'-3')

Transfection
Concentration
(nM)

Cell Line
Knockdown
Efficiency (%)

siRNA-1
GCAUCUAUGA

UCAGCUUUA
20 HeLa 85 ± 5

siRNA-2
CUGAAGAGCU

UGAACUAUA
20 HEK293 92 ± 4

siRNA-3
UAACGUGACU

UAUUGCGGU
20 A549 88 ± 6

Set A (Pool)
Pool of siRNA-1,

-2, -3
20 HeLa >90

Note: The data presented are representative and may not reflect the exact results for a specific

lot of "Set A". Manufacturers typically guarantee that at least two out of three pre-designed

siRNAs will achieve ≥70% knockdown of the target mRNA.

Signaling Pathway and Experimental Workflow
CENPB in Centromere Assembly
CENPB plays a pivotal role in the initial steps of kinetochore assembly by binding to the CENP-

B box on alpha-satellite DNA. This binding helps to organize the centromeric chromatin and

facilitates the recruitment and stabilization of other key centromere proteins, such as CENP-A

and CENP-C. The interaction between these proteins is fundamental for the proper formation of

the kinetochore, which is the attachment site for spindle microtubules during mitosis.
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Caption: CENPB binds to the CENP-B box, stabilizing CENP-A and CENP-C for kinetochore

assembly.

Experimental Workflow for CENPB Knockdown
The following diagram outlines the typical experimental workflow for investigating the effects of

CENPB knockdown using the pre-designed siRNA Set A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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